Cas no 85293-16-9 (2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride)

• Product Name: 2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride
• CAS No: 85293-16-9
• MF: C₈H₂₀Cl₂N₂O₂
• MW: 247.162600517273
• MDL: MFCD07782127
• CID: 60861
• PubChem ID: 3020606
• Update Time: 2025-06-13

2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Piperazin-1-yl)ethoxy)ethanol dihydrochloride
• 1-[2(2-Hydroxyethoxy)ethyl]piperazine dihydrochloride
• 2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride
• 2-(2-piperazin-1-ylethoxy)ethanol,dihydrochloride
• 2-[2-(piperazin-1-yl)ethoxy]ethanol dihydrochloride
• Ethanol, 2-[2-(1-piperazinyl)ethoxy]-, dihydrochloride
• ETHANOL, 2-(2-(1-PIPERAZINYL)ETHOXY)-, DIHYDROCHLORIDE
• 1-[2-(2-Hydroxyethoxy) ethyl] piperazine dihydrochloride
• W-104087
• EINECS 286-638-2
• FT-0655135
• 2-(2-(Piperazin-1-yl)ethoxy)ethanoldihydrochloride
• 2-(2-(Piperazin-1-yl)ethoxy)ethanol HCl
• AKOS015897889
• 85293-16-9
• A25086
• NS00092574
• DTXSID50234494
• 1-[2-(2-Hydroxyethoxy)ethyl]piperazine dihydrochloride
• UNII-CVH693Z5FP
• AC-26313
• CVH693Z5FP
• 2-(2-piperazin-1-ylethoxy)ethanol;dihydrochloride
• AM20110223
• SCHEMBL4752557
• 2-[2-(piperazin-1-yl)ethoxy]ethan-1-ol dihydrochloride
• JCYZKOJFYMJJTJ-UHFFFAOYSA-N
• DTXCID50156985
• ETHANOL, 2-(2-(1-PIPERAZINYL)ETHOXY)-, HYDROCHLORIDE (1:2)

• MDL： MFCD07782127
• Inchi： 1S/C8H18N2O2.2ClH/c11-6-8-12-7-5-10-3-1-9-2-4-10;;/h9,11H,1-8H2;2*1H
• InChI Key： JCYZKOJFYMJJTJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CCO)CCN1CCNCC1

Computed Properties

• Exact Mass: 246.09000
• Monoisotopic Mass: 246.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2

Experimental Properties

• Color/Form: White powder
• Boiling Point: 305.7 °C at 760 mmHg
• Flash Point: 132.2 °C
• PSA: 44.73000
• LogP: 0.77120

Additional information on 2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride

Comprehensive Overview of 2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride (CAS No. 85293-16-9)

2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride (CAS No. 85293-16-9) is a significant chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound, often referred to by its systematic name, features a piperazine core linked to an ethoxyethanol moiety, making it a versatile intermediate in drug development. Its dihydrochloride form enhances solubility and stability, which are critical for laboratory and industrial applications.

The compound's unique structure, combining a piperazine ring with a hydrophilic ethoxyethanol chain, has drawn attention in medicinal chemistry. Researchers frequently explore its potential as a building block for central nervous system (CNS) drugs, given piperazine's prevalence in neuroactive compounds. Recent studies highlight its role in optimizing drug delivery systems, particularly for enhancing bioavailability of poorly soluble APIs (Active Pharmaceutical Ingredients).

In the context of trending topics, 2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride aligns with growing interest in precision medicine and targeted therapies. Its modular design allows for customization in developing small-molecule inhibitors and GPCR (G-protein-coupled receptor) modulators, areas dominating current pharmaceutical R&D. Searches for "piperazine derivatives in drug discovery" or "solubility-enhancing excipients" often intersect with this compound's applications.

From a synthetic chemistry perspective, the compound's dual functional groups enable diverse reactions, including N-alkylation and etherification. This flexibility supports its use in creating combinatorial libraries for high-throughput screening—a technique gaining traction with AI-driven virtual screening platforms. Laboratories focusing on fragment-based drug design particularly value its balanced hydrophilicity-lipophilicity profile.

Quality control of 85293-16-9 involves rigorous HPLC purity testing and spectroscopic characterization (NMR, MS), reflecting industry standards for pharmaceutical intermediates. Storage typically requires controlled environments to maintain stability, with many suppliers offering customized GMP-grade batches for clinical-stage development. The compound's safety profile is well-documented in SDS sheets, emphasizing proper handling procedures.

Emerging applications include its investigation in bioconjugation techniques for antibody-drug conjugates (ADCs) and pro-drug activation systems. These align with the surge in searches for "next-generation linker chemistry" and "controlled-release formulations." The ethoxyethanol segment's PEG-like properties contribute to reduced immunogenicity in biologic formulations—a hot topic in biopharmaceutical optimization.

Regulatory aspects of 2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride comply with major pharmacopeias (USP/EP), with suppliers providing detailed certificates of analysis. Its non-hazardous classification under standard handling conditions makes it accessible for academic and industrial labs. Recent patent analyses reveal its incorporation in novel antidepressant scaffolds and cognitive enhancers, reflecting the mental health focus in modern therapeutics.

Environmental considerations include its biodegradability studies and green chemistry alternatives for synthesis—topics increasingly searched alongside "sustainable pharmaceutical manufacturing." The compound's low ecotoxicity profile positions it favorably compared to traditional solvents in green solvent initiatives.

Future research directions may explore its metal-chelating capabilities for diagnostic imaging agents or catalytic applications in asymmetric synthesis. The piperazine component's hydrogen-bonding capacity continues to inspire designs for crystal engineering in polymorph control—an area gaining attention in patent litigation strategies for solid-form drugs.

In summary, 2-(2-(Piperazin-1-yl)ethoxy)-ethanol dihydrochloride (CAS 85293-16-9) represents a multifaceted tool bridging medicinal chemistry, process optimization, and formulation science. Its alignment with cutting-edge pharmaceutical trends ensures sustained relevance in both academic publications and industrial pipelines worldwide.